azepan-1-yl[6-(3-chloro-4-methoxyphenyl)-3-methyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone

• Molecular Formula: C19H24ClN5O2S
• Molecular Weight: 421.9 g/mol
• IUPAC Name: azepan-1-yl-[6-(3-chloro-4-methoxyphenyl)-3-methyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone
• InChI: InChI=1S/C19H24ClN5O2S/c1-12-21-22-19-25(12)23-16(13-7-8-15(27-2)14(20)11-13)17(28-19)18(26)24-9-5-3-4-6-10-24/h7-8,11,16-17,23H,3-6,9-10H2,1-2H3
• InChI Key: UGCLOMRSUCRECM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1NC(C(S2)C(=O)N3CCCCCC3)C4=CC(=C(C=C4)OC)Cl

Description

Azepan-1-yl[6-(3-chloro-4-methoxyphenyl)-3-methyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone is a complex heterocyclic compound that belongs to the class of triazolo-thiadiazines. These compounds are known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including azepane, chloro, methoxy, and triazolo-thiadiazine moieties, contributes to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of azepan-1-yl[6-(3-chloro-4-methoxyphenyl)-3-methyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone typically involves multi-step reactions. One common approach includes the following steps:

Formation of the triazolo-thiadiazine core: This step involves the reaction of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol with appropriate reagents under reflux conditions in the presence of a catalyst such as piperidine.

Introduction of the azepane moiety: The azepane group is introduced through nucleophilic substitution reactions, where azepane is reacted with the intermediate triazolo-thiadiazine compound.

Functional group modifications: The chloro and methoxy groups are introduced through electrophilic aromatic substitution reactions using appropriate chlorinating and methoxylating agents.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This includes the use of continuous flow reactors, advanced purification techniques, and process optimization to ensure scalability and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions

Azepan-1-yl[6-(3-chloro-4-methoxyphenyl)-3-methyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions using reducing agents like sodium borohydride can convert the compound into its reduced forms.

Substitution: Nucleophilic and electrophilic substitution reactions can modify the functional groups on the aromatic ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under mild conditions.

Substitution: Halogenating agents, methoxylating agents, and other electrophiles or nucleophiles under controlled temperature and solvent conditions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, reduced triazolo-thiadiazine derivatives, and various substituted aromatic compounds .

Scientific Research Applications

Azepan-1-yl[6-(3-chloro-4-methoxyphenyl)-3-methyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial, antiviral, and anticancer agent due to its ability to interact with various biological targets.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer, infections, and inflammatory conditions.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of azepan-1-yl[6-(3-chloro-4-methoxyphenyl)-3-methyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound binds to enzymes and receptors involved in cell signaling, DNA replication, and protein synthesis.

Pathways Involved: It modulates pathways such as apoptosis, cell cycle regulation, and immune response.

Comparison with Similar Compounds

Similar Compounds

Fluconazole: An antifungal agent with a triazole moiety.

Voriconazole: Another antifungal with a similar triazole structure.

Trazodone: An antidepressant containing a triazole ring.

Uniqueness

Azepan-1-yl[6-(3-chloro-4-methoxyphenyl)-3-methyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone is unique due to its combination of azepane, chloro, methoxy, and triazolo-thiadiazine moieties, which confer distinct chemical and biological properties .